Cas no 1216260-72-8 (4-5-(4-chlorophenyl)-1,3-oxazol-2-ylpiperidine)

• Product Name: 4-5-(4-chlorophenyl)-1,3-oxazol-2-ylpiperidine
• CAS No: 1216260-72-8
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• CID: 6199113
• PubChem ID: 82049809
• Update Time: 2025-06-11

4-5-(4-chlorophenyl)-1,3-oxazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-5-(4-chlorophenyl)-1,3-oxazol-2-ylpiperidine
• 4-[5-(4-chlorophenyl)-1,3-oxazol-2-yl]piperidine
• EN300-20771069
• 1216260-72-8

• Inchi： 1S/C14H15ClN2O/c15-12-3-1-10(2-4-12)13-9-17-14(18-13)11-5-7-16-8-6-11/h1-4,9,11,16H,5-8H2
• InChI Key： NIBUJDUZIJXBOU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C(C2CCNCC2)O1

Computed Properties

• Exact Mass: 262.0872908g/mol
• Monoisotopic Mass: 262.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.1Ų

Additional information on 4-5-(4-chlorophenyl)-1,3-oxazol-2-ylpiperidine

Introduction to 4-5-(4-chlorophenyl)-1,3-oxazol-2-ylpiperidine (CAS No. 1216260-72-8) and Its Emerging Applications in Chemical Biology

4-5-(4-chlorophenyl)-1,3-oxazol-2-ylpiperidine, identified by the chemical identifier CAS No. 1216260-72-8, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its unique structural framework, which integrates a piperidine ring with an oxazole moiety linked by a phenyl group. The presence of a chloro substituent on the phenyl ring introduces further complexity, making this molecule a promising candidate for various biological and chemical applications.

The compound’s structure is characterized by its dual functionality, which allows for versatile interactions with biological targets. The piperidine ring is known for its role in drug design due to its ability to mimic the binding pockets of enzymes and receptors, while the oxazole ring contributes to hydrophobic interactions and stability. The chloro-substituted phenyl group enhances lipophilicity, facilitating better cell membrane penetration—a critical factor in drug bioavailability.

Recent advancements in medicinal chemistry have highlighted the potential of 4-5-(4-chlorophenyl)-1,3-oxazol-2-ylpiperidine as a scaffold for developing novel therapeutic agents. Its unique pharmacophore has been explored in the design of molecules targeting neurological disorders, where modulation of neurotransmitter activity is essential. Studies have demonstrated its interaction with serotonin and dopamine receptors, suggesting its utility in addressing conditions such as depression and Parkinson’s disease.

In addition to its neurological applications, this compound has shown promise in oncology research. The oxazole-piperidine moiety has been found to disrupt microtubule formation in cancer cells, making it a candidate for developing chemotherapeutic agents. Preliminary in vitro studies indicate that derivatives of 4-5-(4-chlorophenyl)-1,3-oxazol-2-ylpiperidine exhibit inhibitory effects on kinases involved in tumor proliferation, offering a new avenue for cancer treatment.

The synthesis of 4-5-(4-chlorophenyl)-1,3-oxazol-2-ylpiperidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group on the phenyl ring necessitates careful handling to prevent unwanted side reactions. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yield—a critical consideration in modern drug development.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding affinity and mechanism of action of 4-5-(4-chlorophenyl)-1,3-oxazol-2-ylpiperidine. These simulations have revealed key interactions with biological targets, guiding the optimization of analogs for enhanced efficacy and reduced toxicity. The integration of machine learning algorithms has further accelerated the discovery process by predicting structural modifications that could improve pharmacological properties.

The compound’s potential extends beyond traditional pharmaceutical applications into agrochemicals and material science. Its structural motifs are being explored for designing novel pesticides with improved selectivity and environmental safety. Additionally, the oxazole-piperidine framework has been investigated for its role in creating functional materials with applications in electronics and coatings.

Regulatory considerations play a crucial role in the development and commercialization of 4-5-(4-chlorophenyl)-1,3-oxazol-2-ylpiperidine. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic processes meet stringent quality standards. Furthermore, toxicological assessments are essential to evaluate potential side effects before clinical trials can commence. Collaborative efforts between academia and industry have streamlined these processes, expediting the transition from laboratory discovery to market-ready products.

The future prospects of 4-5-(4-chlorophenyl)-1,3-oxazol-2-ylpiperidine are promising, with ongoing research focusing on expanding its therapeutic applications. Innovations in drug delivery systems, such as nanoparticles and prodrugs, are being explored to enhance bioavailability and targeted action. Moreover, interdisciplinary approaches combining chemistry with biology and computer science are expected to unlock new insights into this compound’s potential.

In conclusion,4-5-(4-chlorophenyl)-1,3-oxazol-2-ylpiperidine (CAS No. 1216260-72-8) stands as a testament to the ingenuity of modern chemical biology. Its unique structure and versatile biological interactions make it a valuable tool for therapeutic development across multiple domains. As research progresses，this compound will likely continue to inspire new discoveries，shaping the future of medicine and materials science alike.